Cas no 2172170-50-0 (1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172170-50-0
• MF: C₆H₆ClF₃N₂O₂S
• MW: 262.637249469757
• CID: 6226614
• PubChem ID: 165604903
• Update Time: 2025-08-05

1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride
• 2172170-50-0
• EN300-1614282

• Inchi： 1S/C6H6ClF3N2O2S/c7-15(13,14)5-1-3-11-12(5)4-2-6(8,9)10/h1,3H,2,4H2
• InChI Key： ARJRGEYBLHZRRY-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1CCC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 261.9790608g/mol
• Monoisotopic Mass: 261.9790608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride

Introduction to 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172170-50-0)

1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride, with the CAS number 2172170-50-0, is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a trifluoropropyl group with a pyrazole sulfonyl chloride moiety, making it an attractive candidate for various applications in drug discovery and development.

The chemical structure of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride consists of a pyrazole ring substituted with a trifluoropropyl group at the 1-position and a sulfonyl chloride group at the 5-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The sulfonyl chloride functionality makes it an excellent electrophilic reagent for nucleophilic substitution reactions, enabling its use in the synthesis of various functionalized derivatives.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. The trifluoromethyl group in 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride can enhance lipophilicity, metabolic stability, and binding affinity to target proteins. These properties make it particularly useful in the design of drugs targeting G protein-coupled receptors (GPCRs), kinases, and other important therapeutic targets.

One of the key applications of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The sulfonyl chloride functionality can be used to attach various functional groups that can be cleaved under physiological conditions, releasing the active drug. This approach can improve drug delivery, reduce side effects, and enhance therapeutic efficacy.

The reactivity of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride has also been exploited in the development of novel imaging agents. For example, researchers have used this compound to synthesize radiolabeled derivatives for positron emission tomography (PET) imaging. These imaging agents can provide valuable insights into disease mechanisms and drug distribution in vivo.

In addition to its applications in drug discovery and imaging, 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride has shown promise in agrochemical research. Fluorinated compounds are known for their high stability and resistance to degradation by environmental factors. This makes them suitable for use in the development of pesticides and herbicides with improved efficacy and reduced environmental impact.

The synthesis of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride typically involves several steps. One common approach is to start with 5-amino-N-hydroxytetrahydrofuran-2-carboxamide and react it with trifluoroacetic anhydride to form the corresponding trifluoroacetamide. This intermediate is then cyclized to form the pyrazole ring using a suitable coupling agent. Finally, the pyrazole derivative is sulfonated using chlorosulfonic acid to introduce the sulfonyl chloride group.

The safety and handling of 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride require careful consideration due to its reactivity and potential hazards. It is important to handle this compound under inert conditions and use appropriate personal protective equipment (PPE) such as gloves, goggles, and a lab coat. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 1-(3,3,3-trifluoropropyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2172170-50-0) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, imaging agents, and agrochemicals. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development in these fields. As research continues to advance our understanding of this compound's properties and potential uses, it is likely that new applications will emerge, further expanding its utility in scientific and industrial settings.